Cas no 1170619-29-0 (1-(4-fluorophenyl)-N-[(4-fluorophenyl)methyl]-4-propoxy-1H-pyrazole-3-carboxamide)

• Product Name: 1-(4-fluorophenyl)-N-[(4-fluorophenyl)methyl]-4-propoxy-1H-pyrazole-3-carboxamide
• CAS No: 1170619-29-0
• MF: C₂₀H₁₉F₂N₃O₂
• MW: 371.380571603775
• CID: 5894869
• PubChem ID: 42109766
• Update Time: 2025-10-28

1-(4-fluorophenyl)-N-[(4-fluorophenyl)methyl]-4-propoxy-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-N-[(4-fluorophenyl)methyl]-4-propoxypyrazole-3-carboxamide
• 1-(4-fluorophenyl)-N-[(4-fluorophenyl)methyl]-4-propoxy-1H-pyrazole-3-carboxamide
• N-(4-fluorobenzyl)-1-(4-fluorophenyl)-4-propoxy-1H-pyrazole-3-carboxamide
• 1170619-29-0
• F5069-0323
• VU0633162-1
• AKOS024494685

• Inchi： 1S/C20H19F2N3O2/c1-2-11-27-18-13-25(17-9-7-16(22)8-10-17)24-19(18)20(26)23-12-14-3-5-15(21)6-4-14/h3-10,13H,2,11-12H2,1H3,(H,23,26)
• InChI Key： YVNNKUJLWBUGQO-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(F)C=C2)C=C(OCCC)C(C(NCC2=CC=C(F)C=C2)=O)=N1

Computed Properties

• Exact Mass: 371.14453318g/mol
• Monoisotopic Mass: 371.14453318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 56.2Ų

Additional information on 1-(4-fluorophenyl)-N-[(4-fluorophenyl)methyl]-4-propoxy-1H-pyrazole-3-carboxamide

Comprehensive Overview of 1-(4-fluorophenyl)-N-[(4-fluorophenyl)methyl]-4-propoxy-1H-pyrazole-3-carboxamide (CAS No. 1170619-29-0)

The compound 1-(4-fluorophenyl)-N-[(4-fluorophenyl)methyl]-4-propoxy-1H-pyrazole-3-carboxamide (CAS No. 1170619-29-0) is a specialized pyrazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring dual 4-fluorophenyl groups and a propoxy side chain, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role as a bioactive scaffold, particularly in modulating protein-protein interactions and enzyme inhibition.

In recent years, the demand for fluorinated organic compounds like 1-(4-fluorophenyl)-N-[(4-fluorophenyl)methyl]-4-propoxy-1H-pyrazole-3-carboxamide has surged due to their enhanced metabolic stability and membrane permeability. This aligns with current trends in precision medicine and targeted drug delivery, where fluorination strategies are pivotal. The compound's carboxamide moiety further expands its utility in medicinal chemistry, as this functional group is frequently employed in kinase inhibitor design and GPCR-targeted therapies.

Synthetic protocols for CAS No. 1170619-29-0 often involve multi-step heterocyclic condensation reactions, with emphasis on optimizing yield through microwave-assisted synthesis or flow chemistry techniques. Analytical characterization typically combines HPLC-MS and NMR spectroscopy, addressing growing industry concerns about process analytical technology (PAT) compliance. The compound's logP value and hydrogen bonding capacity make it particularly relevant to discussions about Lipinski's Rule of Five modifications for CNS-active compounds.

Environmental considerations surrounding fluorinated compounds have prompted studies on the biodegradation pathways of 1-(4-fluorophenyl)-N-[(4-fluorophenyl)methyl]-4-propoxy-1H-pyrazole-3-carboxamide. Recent publications highlight its photostability under UV irradiation, an important factor for formulation development. These properties intersect with emerging regulatory requirements for green chemistry in API manufacturing, making this compound a case study for sustainable molecular design.

The structure-activity relationship (SAR) of this pyrazole carboxamide derivative reveals interesting parallels with commercial anti-inflammatory agents and anticancer prototypes. Computational modeling suggests potential binding affinity for COX-2 and VEGFR-2, though clinical validation remains pending. This positions CAS No. 1170619-29-0 as a valuable chemical probe for studying angiogenesis and prostaglandin pathways, particularly in personalized oncology research frameworks.

Supply chain dynamics for 1-(4-fluorophenyl)-N-[(4-fluorophenyl)methyl]-4-propoxy-1H-pyrazole-3-carboxamide reflect broader trends in fine chemical distribution, with increasing emphasis on quality-by-design (QbD) approaches. Analytical certificates typically specify HPLC purity ≥98% and provide comprehensive residual solvent profiles, addressing pharmaceutical industry demands for ICH Q3C compliance. These specifications make the compound particularly suitable for preclinical development programs requiring rigorous material qualification.

Emerging applications in agricultural chemistry demonstrate the versatility of this fluorinated pyrazole scaffold. Preliminary studies indicate activity against fungal pathogens through ergosterol biosynthesis interference, sparking interest in crop protection solutions resistant to current fungicide resistance mechanisms. Such findings align with global priorities for sustainable agriculture and reduced environmental impact of agrochemicals.

From a material science perspective, the crystalline properties of 1-(4-fluorophenyl)-N-[(4-fluorophenyl)methyl]-4-propoxy-1H-pyrazole-3-carboxamide have been investigated for potential organic semiconductor applications. Its π-conjugated system and dipolar character show promise in optoelectronic devices, particularly when combined with polythiophene derivatives. This multidisciplinary utility underscores the compound's relevance in convergence research initiatives bridging chemistry and engineering disciplines.

Standard handling protocols for CAS No. 1170619-29-0 emphasize industrial hygiene measures consistent with OSHA laboratory standards. Material Safety Data Sheets (MSDS) detail proper personal protective equipment (PPE) requirements, reflecting heightened industry focus on occupational health in chemical research facilities. These protocols ensure safe utilization across diverse research environments from academic laboratories to pharmaceutical pilot plants.

The intellectual property landscape surrounding this compound includes multiple patent applications covering synthetic methods and therapeutic applications, particularly in metabolic disorder management. This patent activity correlates with growing R&D investment in fluorinated heterocycles as privileged structures for drug discovery. Legal status varies by jurisdiction, with some territories maintaining composition-of-matter claims while others focus on process patents.

Analytical method development for 1-(4-fluorophenyl)-N-[(4-fluorophenyl)methyl]-4-propoxy-1H-pyrazole-3-carboxamide frequently employs UHPLC-MS/MS techniques to achieve the sensitivity required for impurity profiling. These methods are increasingly validated according to ICH Q2(R1) guidelines, addressing quality control challenges in GMP manufacturing environments. Such analytical rigor supports the compound's transition from research chemical to potential drug candidate status.

Future research directions for this compound class may explore its utility in proteolysis targeting chimeras (PROTACs) or molecular glues, given the scaffold's demonstrated protein-binding versatility. The incorporation of isotopic labeling (e.g., ¹⁸F or ¹³C) could further expand its applications in mechanistic studies and molecular imaging, particularly in neuroscience research investigating blood-brain barrier penetration dynamics.